Cas no 53478-04-9 (dimethyl 5-bentyloxy-isophthalate)

dimethyl 5-bentyloxy-isophthalate Properties

Names and Identifiers

• dimethyl 5-bentyloxy-isophthalate
• Dimethyl 5-benzyloxyisophthalate
• dimethyl 5-phenylmethoxybenzene-1,3-dicarboxylate
• 1,3-benze<wbr>
• Dimethyl 5-(benzyloxy)isophthalate
• AC-12329
• G72375
• SCHEMBL183994
• 53478-04-9
• DTXSID20428863
• 5-benzyloxy-isophthalic acid dimethyl ester
• BOQCORYQJJYJTF-UHFFFAOYSA-N
• AKOS015960826
• DB-319200
• Dimethyl 5-bentyloxy-isophthalate
• dimethyl 5-benzyloxyisophthalate
• +Expand

• InChIKey： BOQCORYQJJYJTF-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H16O5/c1-20-16(18)13-8-14(17(19)21-2)10-15(9-13)22-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3
• SMILES： COC(=O)C1=CC(=CC(=C1)OCC2=CC=CC=C2)C(=O)OC

Computed Properties

• Exact Mass: 300.09978
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 300.09977361g/mol
• Heavy Atom Count: 22
• Complexity: 351
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83
• Refractive Index: 1.561
• Boiling Point: 432.9°C at 760 mmHg
• Flash Point: 191.3°C
• Density: 1.201